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Compound of Interest

Compound Name: Triricinolein

cat. No.: B104778

An In-Depth Technical Guide to Triricinolein

Introduction

Triricinolein, the primary triglyceride component of castor oil, is a versatile and significant
biomolecule with a broad spectrum of applications across the pharmaceutical, cosmetic, and
industrial sectors.[1][2] It is formed through the esterification of glycerol with three molecules of
ricinoleic acid.[1] This guide provides a comprehensive overview of Triricinolein, focusing on
its chemical identity, physicochemical properties, biological activities, and applications relevant
to researchers and drug development professionals.

Chemical Identification and Synonyms

The unambiguous identification of a chemical entity is paramount in scientific research and
development. Triricinolein is registered under the Chemical Abstracts Service (CAS) with a
primary identifier. However, it is also known by several synonyms and alternative registration
numbers.
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Identifier Type Value
Primary CAS Number 2540-54-7[1][2][31[4]
Alternative CAS Number 15505-14-3[1]

2,3-bis[[(Z,12R)-12-hydroxyoctadec-9-
IUPAC Name enoyl]oxy]propy! (Z,12R)-12-hydroxyoctadec-9-
enoate[1][5]

FDA UNII NZ59BAU9ZN[2][6]
EC Number 219-817-0[6]
InChl Key ZEMPKEQAKRGZGQ-VBJOUPRGSA-N[1]

Common Synonyms:

Glyceryl triricinoleate[1][2][5][7]

Glycerol triricinoleate[4][5][7]

Ricinoleic acid triglyceride[4][5][6]

Ricinolein[6][7]

Tri-ricinolein[7]

Physicochemical Properties

The unique properties of Triricinolein are dictated by its molecular structure, specifically the
presence of a hydroxyl group and a cis double bond in each of its three ricinoleic acid chains.

[1]
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Property Value

Molecular Formula C57H10409[1][3]

Molecular Weight 933.4 g/mol [1][3]

Appearance Colorless oil at room temperature[1]
Predicted Boiling Point 879.2 £ 65.0 °C[1]

Predicted Density 0.977 £ 0.06 g/cm3[1]

Monoisotopic Mass 932.768035 Da[1][5]

Polar Surface Area 139.59 A[7]

Rotatable Bond Count 53[7]

Biological Activities and Potential Therapeutic
Applications

Triricinolein and its primary constituent, ricinoleic acid, exhibit a range of biological effects that
are of significant interest in drug development.

» Anti-inflammatory Activity: Triricinolein has demonstrated anti-inflammatory properties,
which are largely attributed to the ricinoleic acid component.[1]

o Gastrointestinal Effects: It is the active principle responsible for the laxative effects of castor
oil, stimulating intestinal motility.[1][4][6]

» Anticancer Potential: Studies have indicated that Triricinolein possesses anticancer
properties. It is suggested to function by targeting kinases, which are crucial enzymes in cell
signaling pathways, thereby inducing apoptosis (programmed cell death) in cancer cells.[3]
[8] This makes it a promising candidate for the development of novel kinase inhibitors for
cancer therapy.[3][8]

o Drug Delivery Systems: The biocompatibility of castor oil, and by extension Triricinolein,
makes it a valuable excipient in pharmaceutical formulations. It has been explored for
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creating nanoparticles for targeted drug delivery, which can improve the release profiles of
encapsulated drugs.[1]

Below is a logical diagram illustrating the proposed mechanism for Triricinolein's potential
anticancer activity.

Triricinolein
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Click to download full resolution via product page
Caption: Proposed mechanism of Triricinolein-induced apoptosis in cancer cells.

Experimental Protocols and Methodologies

This section outlines methodologies relevant to the study and application of Triricinolein.

Lipase-Catalyzed Synthesis of Triricinolein Derivatives

The enzymatic modification of Triricinolein is a key process for creating novel derivatives. The
following protocol is based on the lipase-catalyzed acidolysis of castor oil.

Objective: To perform a 1,3-selective acidolysis of castor oil (primarily Triricinolein) with 10-
undecenoic acid.
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Materials:

e Castor oil (>80% Triricinolein)

e 10-undecenoic acid

e Immobilized 1,3-selective lipase from Rhizomucor miehei (RML)
e 50 mL beaker

e Magnetic stirrer with heating

e Centrifuge

Procedure:

Combine castor oil (e.g., 18.7 g, 20.0 mmol) and 10-undecenoic acid (e.g., 11.1 g, 60 mmol)
in a 50 mL beaker.[9]

e Add the immobilized lipase (RML) at a concentration of 9.5% (w/w) relative to the total
reactants.[9]

e Place the reaction mixture on a magnetic stirrer and heat to 67 °C.[9]

e Stir the mixture at 300 rpm for 116 hours.[9]

o Terminate the reaction by stopping the heating and stirring.[9]

e Remove the immobilized enzyme from the product mixture by centrifugation.[9]

e Analyze the resulting product using techniques such as Gel Permeation Chromatography
(GPC) to determine molecular weight distribution.[9]

The workflow for this synthesis and analysis is depicted below.
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Caption: Workflow for the lipase-catalyzed synthesis and analysis of Triricinolein derivatives.

Evaluation of Lubricant Properties

Triricinolein is a key component in the formulation of biodegradable lubricants.[1] The

evaluation of these lubricants involves standardized testing.

Methodologies:

o Thermal Stability: Assessed using Thermo-gravimetric analysis (TGA).[10]

¢ Molecular Weight: Determined by Gel Permeation Chromatography (GPC).[10]
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e Viscosity Index (VI) and Pour Point (PP): Measured according to ASTM procedures.[10]

o Tribological Properties (Friction and Wear): Evaluated using a pin-on-disc tribometer as per
ASTM G99-95a standards.[10]

» Biodegradability: Assessed using methods such as the disk diffusion method.[10]

Biosynthesis of Triricinolein

The high concentration of ricinoleic acid in castor oil is a result of a specific biosynthetic
pathway within the castor bean (Ricinus communis). Understanding this pathway is crucial for
potential bioengineering efforts. A study of castor microsomes elucidated the primary pathway.
[11]

The proposed pathway involves the following key steps:

e The conversion of 2-oleoyl-phosphatidylcholine (PC) to 2-ricinoleoyl-PC by the enzyme
oleoyl-12-hydroxylase.[11]

e The release of ricinoleate from 2-ricinoleoyl-PC.[11]

e The incorporation of ricinoleate into triacylglycerols by diacylglycerol acyltransferase, which
shows a preference for ricinoleate over other fatty acids.[11]

This selective pathway ensures the high accumulation of Triricinolein in castor seeds.[11]
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Caption: Simplified biosynthetic pathway of Triricinolein in castor bean microsomes.

Conclusion

Triricinolein is a triglyceride of significant scientific and commercial interest. Its well-defined
chemical identity, unique physicochemical properties derived from the ricinoleic acid structure,
and diverse biological activities make it a focal point for research in pharmaceuticals, materials
science, and biotechnology. The methodologies for its analysis, modification, and application
are continually being refined, promising new avenues for innovation in drug delivery,
biomedicine, and sustainable industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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